Cas no 1804177-30-7 (Benzonitrile, 5-nitro-2-(1-oxopropyl)-)

• Product Name: Benzonitrile, 5-nitro-2-(1-oxopropyl)-
• CAS No: 1804177-30-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD28837470
• CID: 4617765
• Update Time: 2025-11-02

Benzonitrile, 5-nitro-2-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-nitro-2-(1-oxopropyl)-

• MDL： MFCD28837470
• Inchi： 1S/C10H8N2O3/c1-2-10(13)9-4-3-8(12(14)15)5-7(9)6-11/h3-5H,2H2,1H3
• InChI Key： VMQQLDIRBSJGCQ-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1C#N)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Benzonitrile, 5-nitro-2-(1-oxopropyl)-

Comprehensive Overview of Benzonitrile, 5-nitro-2-(1-oxopropyl)- (CAS No. 1804177-30-7)

Benzonitrile, 5-nitro-2-(1-oxopropyl)- (CAS No. 1804177-30-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitrile derivative, characterized by its nitro and oxopropyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, C10H8N2O3, combines aromaticity with reactive sites, enabling diverse applications in fine chemical synthesis.

In recent years, the demand for nitro-substituted benzonitriles has surged due to their role in the development of novel pharmaceutical intermediates and agrochemicals. Researchers have explored the compound's potential in creating bioactive molecules, particularly in the context of drug discovery and crop protection. The 5-nitro moiety, in particular, is known to enhance electron-withdrawing effects, which can influence the compound's reactivity in coupling reactions or catalytic processes.

From an industrial perspective, Benzonitrile, 5-nitro-2-(1-oxopropyl)- is often synthesized via multistep organic reactions, including nitration and acylation. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy for quality control. Environmental and safety considerations have also driven innovations in green chemistry approaches to its production, aligning with global trends toward sustainable manufacturing.

The compound's relevance extends to material science, where its structural features are leveraged in designing organic semiconductors and photovoltaic materials. Its conjugated system and electron-deficient nature make it a candidate for optoelectronic applications, a topic of high interest in renewable energy research. This aligns with growing public and scientific focus on carbon-neutral technologies and energy-efficient materials.

Frequently asked questions about CAS No. 1804177-30-7 include inquiries into its solubility profiles (notably in polar aprotic solvents like DMF or DMSO), storage conditions (typically under inert atmospheres), and handling precautions. While not classified as hazardous under standard regulations, proper laboratory practices are recommended due to its reactive functional groups. These details are often sought by chemical procurement specialists and R&D teams evaluating the compound for specific applications.

In the context of intellectual property, Benzonitrile, 5-nitro-2-(1-oxopropyl)- has been referenced in several patents related to heterocyclic compound synthesis, reflecting its utility in proprietary chemical processes. The compound's structure-activity relationships continue to be a subject of academic investigation, particularly in journals focusing on medicinal chemistry and catalysis.

As the chemical industry evolves toward high-value intermediates, compounds like Benzonitrile, 5-nitro-2-(1-oxopropyl)- exemplify the intersection of molecular design and application-driven innovation. Its versatility ensures ongoing relevance in both academic and industrial settings, particularly in addressing contemporary challenges such as precision synthesis and functional material development.